CYP2D6-Mediated Exposure Variability
Desmethylene Paroxetine Hydrochloride differs structurally from paroxetine via the oxidative cleavage of the methylenedioxy bridge, yielding a catechol (1,2-benzenediol) moiety at the phenoxy terminus [1]. Paroxetine contains a methylenedioxy group (benzo[d][1,3]dioxole) at the corresponding position, whereas the desmethylene analog presents two adjacent phenolic hydroxyl groups (3,4-dihydroxyphenoxy) [2]. This structural modification is catalyzed in vivo by cytochrome P450 2D6-mediated demethylenation, representing the initial and primary step in paroxetine metabolism [3].
| Evidence Dimension | Molecular structure at phenoxy substituent |
|---|---|
| Target Compound Data | Catechol (3,4-dihydroxyphenoxy) moiety; Molecular Formula: C18H21ClFNO3; MW: 353.82 g/mol |
| Comparator Or Baseline | Paroxetine: Methylenedioxy (benzo[d][1,3]dioxol-5-yloxy) moiety; Molecular Formula: C19H20FNO3·HCl; MW: 365.83 g/mol (as HCl salt) |
| Quantified Difference | Replacement of methylenedioxy bridge (–O–CH2–O–) with two phenolic hydroxyl groups; ΔMW = -12 Da (loss of CH2 plus HCl stoichiometry adjustment) |
| Conditions | Structural characterization by NMR spectroscopy and mass spectrometry |
Why This Matters
This structural differentiation mandates the procurement of Desmethylene Paroxetine Hydrochloride rather than paroxetine for accurate metabolite identification in LC-MS/MS and GC-MS workflows, as chromatographic retention times and mass spectrometric transitions differ substantially.
- [1] Segura, M., Roura, L., de la Torre, R., & Joglar, J. (2003). Synthesis of the major metabolites of paroxetine. Bioorganic Chemistry, 31(3), 248–258. DOI: 10.1016/s0045-2068(03)00040-3 View Source
- [2] PubChem. Paroxetine Hydrochloride Catechol Analog (Desmethylene Paroxetine Hydrochloride). Compound Summary. CID: 46780767. View Source
- [3] Zhao, S. X., Dalvie, D. K., Kelly, J. M., Soglia, J. R., Frederick, K. S., Smith, E. B., Obach, R. S., & Kalgutkar, A. S. (2007). NADPH-Dependent Covalent Binding of [3H]Paroxetine to Human Liver Microsomes and S-9 Fractions: Identification of an Electrophilic Quinone Metabolite of Paroxetine. Chemical Research in Toxicology, 20(11), 1649–1657. DOI: 10.1021/tx700132x View Source
